repandiol
repandiol
Repandiol belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Repandiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, repandiol is primarily located in the cytoplasm. Outside of the human body, repandiol can be found in mushrooms. This makes repandiol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
147921-90-2
VCID:
VC0130060
InChI:
InChI=1S/C10H10O4/c11-5-9-7(13-9)3-1-2-4-8-10(6-12)14-8/h7-12H,5-6H2
SMILES:
C(C1C(O1)C#CC#CC2C(O2)CO)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
repandiol
CAS No.: 147921-90-2
Main Products
VCID: VC0130060
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
CAS No. | 147921-90-2 |
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Product Name | repandiol |
Molecular Formula | C10H10O4 |
Molecular Weight | 194.18 g/mol |
IUPAC Name | [3-[4-[3-(hydroxymethyl)oxiran-2-yl]buta-1,3-diynyl]oxiran-2-yl]methanol |
Standard InChI | InChI=1S/C10H10O4/c11-5-9-7(13-9)3-1-2-4-8-10(6-12)14-8/h7-12H,5-6H2 |
Standard InChIKey | BQWDCZPSFPXRCB-UHFFFAOYSA-N |
SMILES | C(C1C(O1)C#CC#CC2C(O2)CO)O |
Canonical SMILES | C(C1C(O1)C#CC#CC2C(O2)CO)O |
Melting Point | 168-169°C |
Physical Description | Solid |
Description | Repandiol belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Repandiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, repandiol is primarily located in the cytoplasm. Outside of the human body, repandiol can be found in mushrooms. This makes repandiol a potential biomarker for the consumption of this food product. |
Synonyms | 2,3,8,9-diepoxy-4,6-decadiyne-1,10-diol repandiol |
PubChem Compound | 127295 |
Last Modified | Nov 11 2021 |
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